3-(4-thioxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)-2H-chromen-2-one

• IUPAC Name: 3-(4-sulfanylidene-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)chromen-2-one
• InChI: InChI=1S/C19H14N2O2S2/c22-19-12(9-10-5-1-3-7-13(10)23-19)16-20-17(24)15-11-6-2-4-8-14(11)25-18(15)21-16/h1,3,5,7,9H,2,4,6,8H2,(H,20,21,24)
• InChI Key: GHVCQAIYSWNOGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(NC3=S)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C19H14N2O2S2
• Molecular Weight: 366.5 g/mol
• CAS No.: 2034382-31-3

Description

3-(4-thioxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C19H14N2O2S2 and its molecular weight is 366.45. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

Research on the metabolism, excretion, and pharmacokinetics of complex molecules can provide critical insights into their behavior in biological systems. For example, a study on INCB018424, a selective inhibitor of Janus tyrosine kinase1/2, investigated its absorption, metabolism, and excretion in humans. Such studies are fundamental for understanding how similar complex compounds are processed by the human body, which is crucial for drug development and therapeutic applications (Shilling et al., 2010).

Environmental and Health Impacts

Exploring the environmental and health impacts of chemical compounds is another significant area of scientific research. Studies have examined the association between chemical exposures and health outcomes, such as the impact of polychlorinated dibenzo-p-dioxins, polychlorinated biphenyls, and DDT on diabetes (Everett et al., 2007). Understanding the environmental presence and biological effects of complex molecules helps in assessing risk factors and developing safety guidelines.

Dietary Assessment and Exposure

Investigations into the dietary intake of xenobiotics derived from food processing highlight the importance of monitoring chemical compounds in food. A pilot study assessed the intake of heterocyclic amines, polycyclic aromatic hydrocarbons, nitrates, nitrites, nitrosamines, and acrylamide among different populations. Such research aids in understanding the exposure levels to potentially harmful compounds through diet and informs public health recommendations (Zapico et al., 2022).

Protective Effects of Compounds

Research also explores the protective effects of certain chemical compounds against DNA damage. For instance, a study on gallic acid, a plant-derived compound, demonstrated its potent protective properties against DNA oxidation. Such findings suggest the potential therapeutic applications of chemical compounds in preventing or mitigating oxidative stress and DNA damage (Ferk et al., 2011).

Mechanism of Action

Target of Action

Compounds with similar structures, such as thieno[3,2-d]pyrimidines, have been reported to exhibit diverse biological activities .

Mode of Action

It is known that thieno[3,2-d]pyrimidines interact with various biological targets, leading to changes in cellular processes . The specific interactions of this compound with its targets would need to be determined through further experimental studies.

Biochemical Pathways

Thieno[3,2-d]pyrimidines and related compounds have been reported to influence a variety of biochemical pathways, including those involved in antimicrobial, anticancer, antioxidant, and antihypertensive activities .

Result of Action

Compounds with similar structures have been reported to exhibit a range of biological activities, including antimicrobial, anticancer, antioxidant, and antihypertensive effects .